Cas no 2228590-18-7 (1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid)

• Product Name: 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• CAS No: 2228590-18-7
• MF: C₁₀H₈ClF₂NO₂
• MW: 247.625828742981
• CID: 5980245
• PubChem ID: 165966404
• Update Time: 2025-06-15

1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid
• EN300-1957313
• 2228590-18-7

• Inchi： 1S/C10H8ClF2NO2/c1-5-2-6(3-14-7(5)11)9(8(15)16)4-10(9,12)13/h2-3H,4H2,1H3,(H,15,16)
• InChI Key： KRSXHSMZEUPZMT-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)C1(C(=O)O)CC1(F)F

Computed Properties

• Exact Mass: 247.0211625g/mol
• Monoisotopic Mass: 247.0211625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 50.2Ų

Additional information on 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid

Introduction to 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic Acid (CAS No. 2228590-18-7)

1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid, identified by its CAS number 2228590-18-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives that exhibit unique structural and functional properties, making it a promising candidate for various applications in drug discovery and development.

The molecular structure of 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid features a cyclopropane ring substituted with a carboxylic acid group and an aromatic pyridine moiety. The presence of both chloro and methyl substituents on the pyridine ring enhances its reactivity and potential biological activity. This structural configuration allows for diverse interactions with biological targets, which is a crucial factor in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of fluorine atoms into the cyclopropane ring of 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid contributes to these advantageous properties, making it an attractive scaffold for medicinal chemists.

The compound's pyridine core is particularly noteworthy, as pyridine derivatives are widely recognized for their role in pharmaceuticals. The chloro and methyl groups on the pyridine ring not only influence the electronic properties of the molecule but also provide sites for further functionalization. This flexibility allows researchers to modify the compound's structure to optimize its pharmacokinetic and pharmacodynamic profiles.

Recent studies have demonstrated the potential of 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its use in the development of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The compound's ability to interact with ATP-binding sites in kinases has been particularly promising in preclinical studies.

The cyclopropane ring in 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid is known for its strained three-membered structure, which can lead to high reactivity and unique chemical behavior. This reactivity has been leveraged in synthetic chemistry to develop novel methodologies for constructing complex molecules. The carboxylic acid group at the other end of the molecule further enhances its utility as a building block for more intricate structures.

In addition to its applications in drug discovery, 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid has shown potential in materials science. Its unique structural features make it a candidate for developing advanced polymers and coatings with enhanced mechanical and thermal properties. The fluorinated cyclopropane ring contributes to the compound's stability under harsh conditions, making it suitable for industrial applications.

The synthesis of 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal catalysis and flow chemistry, have been employed to streamline the process. These methods not only improve efficiency but also reduce waste, aligning with green chemistry principles.

The compound's biological activity has been evaluated through various in vitro assays. Initial studies have revealed promising interactions with enzymes and receptors involved in metabolic pathways. These interactions suggest that 1-(6-chloro-5-methylpyridin-3-yl)-2,2-difluorocyclopropane-1-carboxylic acid could be a valuable tool in developing treatments for metabolic disorders and other diseases.

Ongoing research is focused on further exploring the therapeutic potential of 1-(6-chloro-5-methylpyridin-3-y)l) -< stron)g) -c) -c) -c) -c) -c) -c) -c

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